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Compound of Interest

Compound Name:
Ethyl-D-erythro-sphingosinate

Hydrochloride

CAS No.: 355803-79-1

Cat. No.: B561697

Get Quote

Title: Beyond the Polarimeter: A Definitive Guide to Verifying D-Erythro Configuration Subtitle:

Strategic Protocols for Sphingoid Bases and Chiral Intermediates in Drug Discovery

Executive Summary
In lipid-based drug development, particularly with sphingosine-1-phosphate (S1P) receptor

modulators and ceramide analogs, the D-erythro (2S, 3R) configuration is non-negotiable. It is

the sole biologically active stereoisomer for most mammalian sphingolipids.

While specific optical rotation (

) is the standard "quick check" for identity, it is notoriously unreliable for long-chain amino
alcohols due to solvent-dependent aggregation and low specific rotation values. This guide
provides a multi-tiered verification system, moving from polarimetry to definitive NMR and
derivatization techniques, ensuring your scaffold is chemically and biologically valid.

The Stereochemical Challenge
The term "D-erythro" defines two distinct properties:
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Absolute Configuration (D): Relates to the chirality of the C2 amine (2S) and C3 hydroxyl

(3R) relative to D-glyceraldehyde.

Relative Configuration (Erythro): Describes the relationship between the C2 and C3

substituents. In a Fischer projection, they reside on the same side; in the lowest-energy

zigzag conformation, they are anti-periplanar.

The Risk: A sample can be chemically pure (by LC-MS) but stereochemically scrambled

(containing L-threo or L-erythro contaminants). Relying solely on a single optical rotation

reading in a non-ideal solvent is a primary cause of batch failure in late-stage synthesis.

Optical Rotation: The First Line of Defense
Polarimetry is valid only when strictly controlled. Below are the reference values for the most

critical D-erythro scaffold (Sphingosine) and its synthetic precursor (Garner’s Aldehyde).

Table 1: Reference Optical Rotation Values
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Compoun
d

Configura
tion

Solvent

Conc.[1]
[2] (

)

Temp Value Notes

D-erythro-

Sphingosin

e

2S, 3R 1.0 20°C
-1.5° to

-2.8°

Warning:

Value is

very low;

high error

margin.

D-erythro-

Sphingosin

e

2S, 3R Pyridine 1.0 20°C -12° to -14°

Pyridine

breaks H-

bond

aggregates

, giving

stronger

signals.

(S)-

Garner’s

Aldehyde

S

(Precursor)
1.3 20°C -91.7°

Critical

checkpoint

before

chain

elongation.

(R)-

Garner’s

Aldehyde

R (Wrong

isomer)
1.0 20°C +103°

Distinctly

positive;

easy to

distinguish.

Critical Insight: Never measure free sphingoid bases in methanol for stereochemical release

testing. The rotation is often near zero due to amphiphilic micelle formation. Use Chloroform or

Pyridine.
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Advanced Verification: When OR is Insufficient
If your

is within 10% of the literature value, you have probable cause. To achieve definitive proof (E-E-
A-T standard), you must employ NMR analysis of specific derivatives.

Method A: J-Coupling Analysis (Relative Configuration)
To distinguish erythro from threo, you must lock the conformation. Free rotation in the open

chain averages the coupling constants (

), making them indistinguishable.

Protocol: Convert the amino alcohol to a cyclic oxazolidinone derivative (using phosgene or

CDI).

The Marker: Measure the vicinal coupling constant between H4 and H5 (ring protons

corresponding to C2/C3).

Isomer Ring Conformation
Coupling Constant (

)

Erythro (cis-disubstituted ring) Substituents on same side 7.0 – 9.0 Hz

Threo (trans-disubstituted ring) Substituents on opposite sides < 6.0 Hz (often ~2-4 Hz)

Method B: Mosher’s Method (Absolute Configuration)
To distinguish D-erythro (2S, 3R) from L-erythro (2R, 3S), use chiral derivatizing agents.

React sample with (R)- and (S)-MTPA-Cl (Mosher's acid chloride).

Analyze

or

NMR.

Calculate
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. The pattern of positive/negative shifts determines the absolute configuration of the
stereocenter.

Comparative Analysis of Methods
Table 2: Method Selection Matrix

Feature Polarimetry (OR) Chiral HPLC NMR (J-Coupling)

Speed High (< 10 mins) Medium (30-60 mins) Low (Synthesis + Acq)

Differentiation
Good for Enantiomers

(D vs L)

Excellent for all 4

isomers

Excellent for

Diastereomers

(Erythro vs Threo)

Sample Destructive? No No Yes (if derivatized)

Primary Risk
Solvent effects; Low

magnitude

Requires expensive

columns

Requires

interpretation

expertise

Best Use Case
Routine Batch

Release

Impurity Profiling

(ee/de)
Structure Elucidation

Visualizing the Logic
The following diagram illustrates the decision workflow for a scientist isolating a putative D-

erythro sphingolipid.
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Caption: Figure 1. Decision tree for verifying sphingoid stereochemistry, prioritizing non-

destructive OR followed by definitive NMR.

Detailed Experimental Protocol
Protocol A: Precision Optical Rotation Measurement
Use this for final product release.

Preparation: Dry the sample under high vacuum (0.1 mbar) for 4 hours to remove trace

water (water drastically alters H-bonding networks).

Solvent: Use HPLC-grade Chloroform (

) stabilized with amylene, NOT ethanol (ethanol can affect rotation). Alternatively, use
Pyridine for higher specific rotation values.

Concentration: Prepare a standard

solution (10 mg in 1.0 mL). Do not use lower concentrations; the signal-to-noise ratio will be
insufficient for sphingolipids.

Measurement:

Zero the polarimeter with the pure solvent blank.

Fill the 1 dm (100 mm) cell, ensuring no bubbles are in the light path.

Measure at 20°C using the Sodium D-line (589 nm).

Self-Validation: Measure the sample, empty the cell, refill, and measure again. The

deviation should be < 0.002°.

Protocol B: Oxazolidinone Derivatization for NMR
Use this if OR is ambiguous.

Dissolve sphingoid base (1 eq) in dry

.
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Add Triethylamine (3 eq) and Carbonyl Diimidazole (CDI, 1.2 eq).

Stir at room temperature for 2 hours.

Quench with water, extract with DCM, and dry over

.

Run

NMR in

.

Analysis: Locate the ring protons (usually

4.0–4.5 ppm). Calculate

values.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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